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Compound of Interest

Compound Name: Biotin-PEG2-Acid

Cat. No.: B606126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG2-Acid is a heterobifunctional crosslinker containing a biotin moiety for high-affinity
binding to streptavidin and avidin, a two-unit polyethylene glycol (PEG) spacer, and a terminal
carboxylic acid. This reagent is a valuable tool for the biotinylation of proteins, peptides, and
other amine-containing biomolecules. The PEG spacer enhances solubility and reduces steric
hindrance, facilitating efficient conjugation and subsequent detection or purification. The
carboxylic acid group is activated using carbodiimide chemistry, most commonly with 1-Ethyl-3-
(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or
its water-soluble analog, Sulfo-NHS, to form a stable amide bond with primary amines on the
target molecule.

These application notes provide detailed protocols for the biotinylation of proteins using Biotin-
PEG2-Acid and for the subsequent quantification of biotin incorporation.

Chemical Properties and Specifications

A summary of the key properties of Biotin-PEG2-Acid is provided in the table below.
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Property Value

Molecular Formula C17H29N306S

Molecular Weight 403.49 g/mol

CAS Number 1365655-89-5

Purity Typically >95%

Solubility Soluble in DMSO, DMF
Storage Store at -20°C, desiccated

Reactive Group

Carboxylic Acid (-COOH)

Target Moiety

Primary Amines (-NH2)

Bioconjugation Principle: EDC/NHS Chemistry

The conjugation of Biotin-PEG2-Acid to a primary amine-containing molecule, such as a

protein, is a two-step process mediated by EDC and NHS.

» Activation of Carboxylic Acid: EDC reacts with the carboxylic acid group of Biotin-PEG2-

Acid to form a highly reactive O-acylisourea intermediate.

o Formation of Amine-Reactive NHS Ester: This intermediate is unstable in aqueous solutions

and is prone to hydrolysis. The addition of NHS or Sulfo-NHS stabilizes the activated

molecule by converting the O-acylisourea intermediate into a more stable, amine-reactive

NHS ester.

e Amide Bond Formation: The NHS ester readily reacts with primary amines (e.g., the side

chain of lysine residues or the N-terminus of a protein) to form a stable amide bond,

covalently linking the biotin-PEG moiety to the target molecule.
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Activation Step

Conjugation Step
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1. Antibody Buffer Exchange
(to amine-free buffer, pH 7.2-7.4)

:

2. Prepare Stock Solutions
(Biotin-PEG2-Acid, EDC, Sulfo-NHS)

l

3. Activate Biotin-PEG2-Acid
(with EDC and Sulfo-NHS for 15-30 min)

4. Conjugate to Antibody
(2 hours at RT or overnight at 4°C)

5. Quench Reaction
(with Tris or Glycine)

6. Purify Biotinylated Antibody
(Desalting column or dialysis)

:

7. Store Conjugate
(4°C or -20°C/-80°C)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Biotin-PEG2-Acid

Core Functionality

Protein & Peptide Surface

Labeling Modification

Immunoassays Affinity
(ELISA, WB, IHC) Purification

Targeted Drug PROTAC
Delivery Development

Biosensors

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for Bioconjugation
using Biotin-PEG2-Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606126#bioconjugation-techniques-using-biotin-

peg2-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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